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An internal standard (IS) is a well-characterized compound of a known concentration that is

added to a sample prior to its analysis.[1] The core principle is that the internal standard

experiences the same analytical variations as the analytes of interest.[1] By measuring the ratio

of the analyte's response to the internal standard's response, variations introduced during

sample handling, extraction, and mass spectrometric analysis can be effectively normalized.[1]

The primary functions of internal standards in lipidomics are:

Correction for Sample Loss: During the multi-step processes of lipid extraction and sample

preparation, some sample loss is inevitable. An internal standard, added at the beginning of

the workflow, experiences the same loss, allowing for accurate correction.[1]

Correction for Ionization Variability: Electrospray ionization (ESI), a common ionization

technique in lipidomics, can be susceptible to matrix effects, where other molecules in the

sample can suppress or enhance the ionization of the analyte. An ideal internal standard co-

elutes with the analyte and experiences the same matrix effects, thus normalizing the signal.
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Improved Accuracy and Precision: By accounting for the aforementioned sources of error,

internal standards significantly improve the accuracy and precision of lipid quantification.[1]

Types of Internal Standards in Lipidomics
The two most prevalent types of internal standards employed in lipidomics are stable isotope-

labeled lipids and odd-chain lipids.[2]

Stable Isotope-Labeled Lipids: These are considered the "gold standard" in lipidomics. They

are chemically identical to the endogenous lipids of interest but are enriched with heavy

isotopes, such as deuterium (²H or D) or carbon-13 (¹³C).[2] This near-identical

physicochemical behavior ensures they closely mimic the extraction and ionization efficiency

of the target lipids.

Odd-Chain and Non-Endogenous Lipids: These are lipids containing fatty acid chains with an

odd number of carbon atoms or other structural modifications not typically found in the

biological system being studied.[2] They offer a cost-effective alternative to stable isotope-

labeled standards and are frequently used, especially in untargeted lipidomics approaches.

Criteria for Selecting an Appropriate Internal
Standard
The careful selection of an internal standard is a critical step in designing a robust quantitative

lipidomics experiment. Key considerations include:

Structural Similarity: The internal standard should be as structurally similar to the analyte as

possible to ensure comparable extraction efficiency and ionization response.[3]

Not Naturally Present: The chosen internal standard should be absent or present at very low

levels in the biological sample to avoid interference with the measurement of the

endogenous analyte.[3][4]

Timing of Addition: The internal standard should be added as early as possible in the sample

preparation workflow, ideally before lipid extraction, to account for variability in all

subsequent steps.[2][4]
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Purity and Stability: The internal standard must be of high purity and stable throughout the

entire analytical process.[1]

Co-elution (for LC-MS): In liquid chromatography-mass spectrometry (LC-MS), the internal

standard should ideally co-elute with the analyte to ensure they are subjected to the same

matrix effects at the same time.[1]

Quantitative Data for Commercial Internal Standard
Mixtures
Several commercial mixtures of internal standards are available, simplifying the preparation of

internal standard solutions. The following tables summarize the composition and concentration

of commonly used internal standard mixtures from Avanti Polar Lipids.

Table 1: Avanti EquiSPLASH™ LIPIDOMIX® Quantitative Mass Spec Internal Standard

(Product Number 330731)
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Compound Class
Deuterated Lipid Internal
Standard

Target Concentration
(µg/mL)

Phosphatidylcholine 15:0-18:1(d7)-PC 100

Phosphatidylethanolamine 15:0-18:1(d7)-PE 100

Phosphatidylserine 15:0-18:1(d7)-PS 100

Phosphatidylglycerol 15:0-18:1(d7)-PG 100

Phosphatidylinositol 15:0-18:1(d7)-PI 100

Phosphatidic Acid 15:0-18:1(d7)-PA 100

Lysophosphatidylcholine 18:1(d7)-LPC 100

Lysophosphatidylethanolamine 18:1(d7)-LPE 100

Ceramide d18:1(d7)/18:1-Cer 100

Sphingomyelin d18:1(d7)/18:1-SM 100

Dihydroceramide d18:0(d7)/18:0-DHCer 100

Glucosylceramide d18:1(d7)/18:1-GlcCer 100

Triglyceride 15:0-18:1(d7)-15:0-TG 100

Data sourced from Sigma-Aldrich product information for Avanti Product Number 330731.[5]

Table 2: Avanti SPLASH™ LIPIDOMIX® Quantitative Mass Spec Internal Standard (for Human

Plasma)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 16 Tech Support

https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/189/081/avanti-equisplash-lipidomix-quantitative-mk.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557119?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Class
Deuterated Lipid Internal
Standard

Concentration (µg/mL)

Phosphatidylcholine 15:0-18:1(d7)-PC 160

Phosphatidylethanolamine 15:0-18:1(d7)-PE 5

Phosphatidylserine 15:0-18:1(d7)-PS 2

Phosphatidylglycerol 15:0-18:1(d7)-PG 0.5

Phosphatidylinositol 15:0-18:1(d7)-PI 1

Phosphatidic Acid 15:0-18:1(d7)-PA 0.5

Lysophosphatidylcholine 18:1(d7)-LPC 30

Lysophosphatidylethanolamine 18:1(d7)-LPE 2

Ceramide d18:1(d7)/18:1-Cer 5

Sphingomyelin d18:1(d7)/18:1-SM 30

Dihydroceramide d18:0(d7)/18:0-DHCer 1

Glucosylceramide d18:1(d7)/18:1-GlcCer 1

Triglyceride 15:0-18:1(d7)-15:0-TG 200

Cholesterol Ester 18:1(d7)-CE 100

Data sourced from Sigma-Aldrich product information for Avanti Product Number 330707.[6]

Table 3: Avanti Odd-Chained LIPIDOMIX® Quantitative Mass Spec Internal Standard
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Compound Concentration (µg/mL) Molar Concentration (µM)

17:1 Lyso PG (Na Salt) 13 25

17:1 Lyso PA (NH4 Salt) 15 36

17:1 Lyso PI (NH4 Salt) 13 22

17:1 Lyso PS (Na Salt) 13 25

17:1 Lyso PC 575 1125

17:1 Lyso PE 12 25

17:0-17:0 DAG 300 500

17:0-17:0-17:0 TAG 1500 1750

12:0 SM (d18:1/12:0) 650 1000

17:0-14:1 PC 3775 5250

17:0-14:1 PS (NH4 Salt) 180 250

17:0-14:1 PG (NH4 Salt) 90 125

17:0-14:1 PA (NH4 Salt) 15 25

17:0-14:1 PE 120 175

17:0-14:1 PI (NH4 Salt) 200 250

17:0 Chol Ester 8475 13250

Data sourced from a product information sheet for Avanti Product Number 330711X-1EA.[7]

Experimental Protocols
Detailed and consistent experimental protocols are crucial for generating reliable and

reproducible lipidomics data. The following sections provide representative protocols for

sample preparation and LC-MS analysis.

Lipid Extraction from Plasma (Modified Folch Method)
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This method is a widely used protocol for the extraction of total lipids from biological samples.

[8][9]

Sample Preparation: Thaw frozen plasma samples on ice.

Internal Standard Spiking: To a glass tube, add a known volume of the internal standard

mixture (e.g., 10 µL of Avanti SPLASH LIPIDOMIX®).[10]

Sample Addition: Add a precise volume of the plasma sample (e.g., 10 µL) to the tube

containing the internal standard.[6]

Monophasic Mixture Formation: Add a 2:1 (v/v) mixture of chloroform:methanol to the sample

to a final volume that is 20 times the sample volume. For a 10 µL plasma sample, this would

be 200 µL of the chloroform:methanol mixture.[9] Vortex the mixture vigorously for 15-20

minutes to ensure complete mixing and protein precipitation.[9]

Phase Separation: Add 0.2 volumes of 0.9% NaCl solution (or water) to the monophasic

mixture to induce phase separation.[9] For a 210 µL mixture, add 42 µL of NaCl solution.

Vortex for 2 minutes.[9]

Centrifugation: Centrifuge the sample at a low speed (e.g., 2,000 rpm) for 10 minutes to

separate the aqueous and organic layers.[9]

Lipid Collection: Carefully collect the lower organic layer, which contains the lipids, using a

glass Pasteur pipette and transfer it to a clean tube.[8]

Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

Reconstitution: Reconstitute the dried lipid extract in a solvent suitable for LC-MS analysis,

such as a 1:1 (v/v) mixture of methanol:isopropanol.[1]

Untargeted Lipidomic Profiling by LC-MS/MS
This protocol outlines a general procedure for the analysis of lipid extracts using liquid

chromatography coupled with tandem mass spectrometry.

Chromatographic Separation:
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Column: Utilize a C18 reversed-phase column suitable for lipid separation.[11]

Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1%

formic acid.[2]

Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and

0.1% formic acid.[2]

Gradient: A typical gradient starts with a low percentage of mobile phase B, which is

gradually increased to elute the more hydrophobic lipids. For example: 0-4 min, 15-30% B;

4-5 min, 30-52% B; 5-22 min, 52-82% B; 22-23 min, 82-95% B; 23-27 min, 95-99% B; hold

at 99% B for 11 min, then re-equilibrate at 15% B.[10]

Flow Rate: A common flow rate is between 0.3-0.6 mL/min.[2]

Column Temperature: Maintain the column at a constant temperature (e.g., 55°C) to

ensure reproducible retention times.[2]

Mass Spectrometry Analysis:

Ionization Mode: Employ electrospray ionization (ESI) in both positive and negative ion

modes to detect a broad range of lipid classes.

Data Acquisition: Acquire data using a data-dependent acquisition (DDA) or data-

independent acquisition (DIA) approach to collect both MS1 and MS/MS spectra for lipid

identification and quantification.

Data Processing and Quantification:

Peak Picking and Integration: Use specialized software to detect and integrate the

chromatographic peaks for both the endogenous lipids and the internal standards.

Lipid Identification: Identify lipids by matching the accurate mass, retention time, and

fragmentation pattern (MS/MS spectrum) to lipid databases.

Quantification: Calculate the concentration of each lipid species by normalizing its peak

area to the peak area of the corresponding internal standard. For absolute quantification, a
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calibration curve is constructed using a series of known concentrations of authentic

standards.[1]

Visualization of Key Concepts and Pathways
Diagrams are essential for visualizing complex experimental workflows and biological signaling

pathways.
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Caption: A typical experimental workflow for lipidomics analysis using internal standards.
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Caption: A decision tree for the selection of an appropriate internal standard.

Sphingolipid Signaling Pathway
Sphingolipids are a class of lipids that play crucial roles in signal transduction and cell

recognition.[12] The metabolism of sphingolipids generates several bioactive molecules,
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including ceramide and sphingosine-1-phosphate (S1P), which have opposing effects on cell

fate.[12]
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Click to download full resolution via product page

Caption: A simplified diagram of the sphingolipid signaling pathway.

Eicosanoid Signaling Pathway
Eicosanoids are signaling molecules derived from the oxidation of 20-carbon fatty acids,

primarily arachidonic acid.[13] They are potent mediators of inflammation and are involved in a

wide range of physiological processes.[13]
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Caption: An overview of the eicosanoid signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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